4-(N,N-diallylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C23H25N3O3S2/c1-5-13-26(14-6-2)31(28,29)19-10-7-17(8-11-19)22(27)25-23-24-20-12-9-18(16(3)4)15-21(20)30-23/h5-12,15-16H,1-2,13-14H2,3-4H3,(H,24,25,27)
• InChI Key: MZZQHUYOMYHNFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol

Description

4-(N,N-diallylsulfamoyl)-N-(6-isopropylbenzo[d]thiazol-2-yl)benzamide, also known as DASB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. DASB is a selective serotonin transporter (SERT) ligand that can be used to study the distribution and function of SERT in the brain.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds incorporating thiazole and benzamide structures have been synthesized and evaluated for their antimicrobial properties. For instance, a study by Bikobo et al. (2017) discusses the synthesis of N-phenyl-4-(4-(thiazol-2-yl)-phenyl)-thiazol-2-amine derivatives, showing potent antimicrobial activity against Gram-positive and Gram-negative bacterial strains, as well as fungal strains. Some synthesized molecules exhibited higher potency than reference drugs, particularly against Gram-positive strains, highlighting their potential as novel antimicrobial agents (D. Bikobo et al., 2017).

Anticancer Activity

Research into thiazole and benzamide derivatives has also extended into anticancer activity. For example, the synthesis and evaluation of novel benzenesulfonamide derivatives by Fahim and Shalaby (2019) demonstrated significant in vitro antitumor activity against HepG2 and MCF-7 cell lines. These findings support the potential therapeutic application of these compounds in cancer treatment (Asmaa M. Fahim & Mona A. Shalaby, 2019).

Heterocyclic Synthesis

The synthesis of heterocyclic skeletons, such as thiazolepyridine conjugated benzamides, represents another application area. These compounds, synthesized through green chemistry approaches, have shown moderate antibacterial activity, indicating their relevance in the development of new antibacterial agents. The one-pot synthesis method offers a sustainable and economical approach to producing these compounds, suggesting a promising avenue for future drug development (Chepyala Karuna et al., 2021).

Green Chemistry in Synthesis

A focus on environmentally friendly synthesis methods has led to the development of green chemistry approaches for synthesizing benzamide derivatives. For instance, the reaction of carboxylic acid hydrazides with carbonothioyldisulfanediyl diacetic acid in water represents a green synthesis method for producing N-(4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl) carboxamides, adhering to green chemistry principles (V. Horishny & V. Matiychuk, 2020).